Cas no 850363-70-1 (1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-)
850363-70-1 structure
Product Name:1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-
CAS No:850363-70-1
MF:C12H13BrN2O2
MW:297.147822141647
CID:3221192
PubChem ID:136414938
Update Time:2025-04-21
1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties
Names and Identifiers
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- 1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-
- 5-Bromo-1-(tetrahydro-pyran-2-yl)-1H-indazol-4-ol
- SCHEMBL1141295
- 5-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-4-ol
- 850363-70-1
-
- Inchi: 1S/C12H13BrN2O2/c13-9-4-5-10-8(12(9)16)7-14-15(10)11-3-1-2-6-17-11/h4-5,7,11,16H,1-3,6H2
- InChI Key: UOHVKAHNAUYKTN-UHFFFAOYSA-N
- SMILES: OC1C(=CC=C2N(C3OCCCC3)N=CC=12)Br
Computed Properties
- Exact Mass: 296.01604Da
- Monoisotopic Mass: 296.01604Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.3Ų
1H-INDAZOL-4-OL, 5-BROMO-1-(TETRAHYDRO-2H-PYRAN-2-YL)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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